Cas no 204767-56-6 (Cyclopentane, 1,1,2-triethoxy-)

Cyclopentane, 1,1,2-triethoxy- structure
204767-56-6 structure
Product name:Cyclopentane, 1,1,2-triethoxy-
CAS No:204767-56-6
MF:C11H22O3
MW:202.290584087372
CID:909855
PubChem ID:45093939

Cyclopentane, 1,1,2-triethoxy- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane, 1,1,2-triethoxy-
    • 204767-56-6
    • DB-286503
    • Inchi: InChI=1S/C11H22O3/c1-4-12-10-8-7-9-11(10,13-5-2)14-6-3/h10H,4-9H2,1-3H3
    • InChI Key: IIWLQSMXDNJLLW-UHFFFAOYSA-N
    • SMILES: CCOC1CCCC1(OCC)OCC

Computed Properties

  • Exact Mass: 202.157
  • Monoisotopic Mass: 202.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 27.7A^2

Cyclopentane, 1,1,2-triethoxy- Related Literature

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